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Compound of Interest

Compound Name: Reactive Red 24

Cat. No.: B1143643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness and wash fastness of

commercially significant red reactive dyes. The selection of a dye with appropriate fastness

properties is critical in textile applications to ensure color stability throughout the product's

lifecycle. This document summarizes quantitative performance data, details the experimental

protocols for standardized testing, and visualizes the experimental workflows.

Comparative Performance of Red Reactive Dyes
The following table summarizes the lightfastness and wash fastness properties of selected red

reactive dyes. Lightfastness is evaluated using the Blue Wool Scale in accordance with ISO

105-B02, where a rating of 1 indicates very poor fastness and 8 indicates excellent fastness.

Wash fastness is assessed based on ISO 105-C06, which evaluates both color change and

staining on a scale of 1 (poor) to 5 (excellent).
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Experimental Protocols
Standardized testing is crucial for the accurate and reproducible assessment of dye

performance. The following sections detail the methodologies for determining lightfastness and

wash fastness.

Lightfastness Testing: ISO 105-B02
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).

Apparatus:
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Xenon arc lamp apparatus

Blue Wool standard references (Scale 1-8)

Grey Scale for assessing change in color (ISO 105-A02)

Masking cards

Procedure:

A specimen of the dyed textile is mounted on a holder, partially covered with an opaque

mask.

A set of Blue Wool standards is similarly mounted.

The specimen and standards are exposed simultaneously to the light from a xenon arc lamp

under specified conditions of temperature and humidity.

The exposure is continued until the contrast between the exposed and unexposed portions

of the specimen is equal to a specific grade on the Grey Scale for assessing change in color,

or for a specified period of time.

The lightfastness of the specimen is assessed by comparing the fading of the specimen with

that of the Blue Wool standards. The rating is the number of the Blue Wool standard that

shows similar fading.

Wash Fastness Testing: ISO 105-C06
This method is intended for determining the resistance of the color of textiles to domestic or

commercial laundering procedures. The A2S test at 40°C is a commonly used procedure.

Apparatus:

Launder-Ometer or similar apparatus for mechanical agitation at a constant temperature.

Stainless steel canisters and balls.
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Multifibre adjacent fabric (e.g., DW type containing wool, acrylic, polyester, nylon, cotton, and

acetate).

Grey Scale for assessing change in color (ISO 105-A02) and a Grey Scale for assessing

staining (ISO 105-A03).

Standard ECE phosphate reference detergent.

Procedure:

A specimen of the dyed textile (typically 10x4 cm) is sewn together with a piece of multifibre

adjacent fabric of the same dimensions.

The composite specimen is placed in a stainless steel canister with a specified volume of

detergent solution and a set number of stainless steel balls (e.g., 10).

The canister is placed in the Launder-Ometer and agitated for a specified time (e.g., 30

minutes) at a specific temperature (e.g., 40°C for the A2S test).

After agitation, the composite specimen is removed, rinsed thoroughly with water, and dried

at a temperature not exceeding 60°C.

The change in color of the dyed specimen is assessed using the Grey Scale for assessing

change in color.

The degree of staining on each fiber of the multifibre adjacent fabric is assessed using the

Grey Scale for assessing staining.

Visualized Experimental Workflows
The following diagrams illustrate the key stages of the lightfastness and wash fastness testing

procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Reactive_Red_76_for_Printing_on_Cellulosic_Fabrics.pdf
https://www.benchchem.com/product/b1143643#benchmarking-the-lightfastness-and-wash-fastness-of-red-reactive-dyes
https://www.benchchem.com/product/b1143643#benchmarking-the-lightfastness-and-wash-fastness-of-red-reactive-dyes
https://www.benchchem.com/product/b1143643#benchmarking-the-lightfastness-and-wash-fastness-of-red-reactive-dyes
https://www.benchchem.com/product/b1143643#benchmarking-the-lightfastness-and-wash-fastness-of-red-reactive-dyes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

